Cas no 42491-95-2 (2-Oxopyrrolidin-3-yl acetate)

2-Oxopyrrolidin-3-yl acetate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pyrrolidone derivatives. Its acetylated structure enhances reactivity, making it useful for modifications in pharmaceutical and agrochemical applications. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its compatibility with a range of reagents allows for efficient functionalization, enabling the synthesis of complex heterocyclic frameworks. Researchers leverage its structural features to develop novel bioactive molecules, including nootropic and CNS-targeting compounds. The product’s well-defined purity and consistent performance make it a reliable choice for exploratory and process chemistry.
2-Oxopyrrolidin-3-yl acetate structure
2-Oxopyrrolidin-3-yl acetate structure
Product Name:2-Oxopyrrolidin-3-yl acetate
CAS No:42491-95-2
MF:C6H9NO3
MW:143.140561819077
MDL:MFCD19219868
CID:843516
Update Time:2025-06-08

2-Oxopyrrolidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 3-(acetyloxy)-2-Pyrrolidinone
    • 2-Oxopyrrolidin-3-yl acetate
    • 3-acetoxy-pyrrolidinone
    • 3-acetoxy-2-pyrrolidinone
    • (2-oxopyrrolidin-3-yl) acetate
    • Acetic acid 2-oxopyrrolidine-3-yl ester
    • AK146052
    • ST2404532
    • MDL： MFCD19219868
    • Inchi： 1S/C6H9NO3/c1-4(8)10-5-2-3-7-6(5)9/h5H,2-3H2,1H3,(H,7,9)
    • InChI Key： KBIUKOHCESPDKY-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)C1C(NCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Boiling Point: 304.7±35.0°C at 760 mmHg

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2-Oxopyrrolidin-3-yl acetate Suppliers

Amadis Chemical Company Limited
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(CAS:42491-95-2)2-Oxopyrrolidin-3-yl acetate
Order Number:A872877
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:36
Price ($):176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:42491-95-2)2-Oxopyrrolidin-3-yl acetate
A872877
Purity:99%
Quantity:5g
Price ($):176.0
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